dicesium dicarbonyltetrachlororuthenate

• CAS No.: 17439-05-3
• Molecular Formula: C4H8Cl4Cs2O4Ru
• Molecular Weight: 628.8 g/mol
• IUPAC Name: dicesium;formaldehyde;tetrachlororuthenium(2-)
• InChI: InChI=1S/4CH2O.4ClH.2Cs.Ru/c4*1-2;;;;;;;/h4*1H2;4*1H;;;/q;;;;;;;;2*+1;+2/p-4
• InChI Key: YNGLUFGMAUMHRA-UHFFFAOYSA-J
• Canonical SMILES: C=O.C=O.C=O.C=O.Cl[Ru-2](Cl)(Cl)Cl.[Cs+].[Cs+]

Description

Dicesium dicarbonyltetrachlororuthenate is a coordination compound with the chemical formula

$$Cs_2[Ru(CO)_2Cl_4]$$Cs2​[Ru(CO)2​Cl4​]

. It is a ruthenium-based complex that features two carbonyl (CO) ligands and four chloride (Cl) ligands coordinated to a central ruthenium (Ru) atom, with two cesium (Cs) cations balancing the charge. This compound is of interest due to its unique chemical properties and potential applications in various fields, including catalysis and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of dicesium dicarbonyltetrachlororuthenate typically involves the reaction of ruthenium trichloride with carbon monoxide in the presence of cesium chloride. The reaction is carried out under controlled conditions to ensure the formation of the desired product. A common synthetic route is as follows:

• Dissolve ruthenium trichloride in an appropriate solvent, such as ethanol or water.
• Introduce carbon monoxide gas into the solution under a controlled atmosphere.
• Add cesium chloride to the reaction mixture.
• Heat the mixture to a specific temperature, usually around 80-100°C, and maintain it for several hours.
• Allow the reaction mixture to cool and filter the resulting precipitate.
• Wash the precipitate with a suitable solvent to remove impurities and obtain pure this compound.

Industrial Production Methods: While the laboratory synthesis of this compound is well-documented, industrial production methods may involve scaling up the reaction conditions and optimizing the process for higher yields and purity. This can include the use of continuous flow reactors, advanced purification techniques, and automation to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions: Dicesium dicarbonyltetrachlororuthenate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form higher oxidation state ruthenium complexes.

Reduction: It can be reduced to form lower oxidation state ruthenium species.

Substitution: Ligands such as chloride or carbonyl can be substituted with other ligands, leading to the formation of new complexes.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and oxygen. The reactions are typically carried out in aqueous or organic solvents at elevated temperatures.

Reduction: Reducing agents such as sodium borohydride or hydrazine are used, often in the presence of a suitable solvent.

Substitution: Ligand substitution reactions can be carried out using various nucleophiles or electrophiles, depending on the desired product.

Major Products Formed:

Oxidation: Higher oxidation state ruthenium complexes with different ligand environments.

Reduction: Lower oxidation state ruthenium species with altered coordination environments.

Substitution: New ruthenium complexes with substituted ligands, potentially leading to compounds with different properties and applications.

Scientific Research Applications

Dicesium dicarbonyltetrachlororuthenate has several scientific research applications, including:

Catalysis: The compound is used as a catalyst in various chemical reactions, including hydrogenation, oxidation, and carbonylation reactions. Its unique coordination environment allows for efficient catalytic activity.

Materials Science: It is studied for its potential use in the development of advanced materials, such as conductive polymers and nanomaterials.

Medicine: Research is ongoing to explore its potential as an anticancer agent, leveraging its ability to interact with biological molecules and disrupt cellular processes.

Chemistry: The compound is used as a model system to study the behavior of ruthenium complexes and their interactions with ligands.

Mechanism of Action

The mechanism of action of dicesium dicarbonyltetrachlororuthenate involves its ability to coordinate with various ligands and undergo redox reactions. The central ruthenium atom can interact with biological molecules, such as proteins and DNA, potentially leading to the disruption of cellular processes. The carbonyl and chloride ligands play a crucial role in stabilizing the complex and facilitating its interactions with target molecules. The exact molecular targets and pathways involved in its biological activity are still under investigation, but its ability to undergo ligand exchange and redox reactions is key to its mechanism of action.

Comparison with Similar Compounds

Dicesium dicarbonyltetrachlororuthenate can be compared with other similar compounds, such as:

Cesium tetrachlorodicarbonylruthenium: Similar in structure but may have different coordination environments and reactivity.

Ruthenium trichloride: A precursor to this compound, with different chemical properties and applications.

Ruthenium carbonyl complexes: These complexes share the carbonyl ligands but may have different metal centers or additional ligands, leading to varied reactivity and applications.

Uniqueness: this compound is unique due to its specific combination of ligands and the presence of cesium cations. This combination imparts distinct chemical properties, such as stability and reactivity, making it valuable for various applications in catalysis, materials science, and medicine.